Cas no 1495280-17-5 (3-[(2-chlorophenoxy)methyl]-4-methyl-4H-1,2,4-triazole)

• Product Name: 3-[(2-chlorophenoxy)methyl]-4-methyl-4H-1,2,4-triazole
• CAS No: 1495280-17-5
• MF: C₁₀H₁₀ClN₃O
• MW: 223.658900737762
• CID: 5323695
• PubChem ID: 78990407
• Update Time: 2025-05-23

3-[(2-chlorophenoxy)methyl]-4-methyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-[(2-Chlorophenoxy)methyl]-4-methyl-4H-1,2,4-triazole
• 1495280-17-5
• F6619-9032
• AKOS017473531
• 3-[(2-chlorophenoxy)methyl]-4-methyl-4H-1,2,4-triazole

• Inchi： 1S/C10H10ClN3O/c1-14-7-12-13-10(14)6-15-9-5-3-2-4-8(9)11/h2-5,7H,6H2,1H3
• InChI Key： BPQLOGJDNWIUID-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCC1=NN=CN1C

Computed Properties

• Exact Mass: 223.0512396g/mol
• Monoisotopic Mass: 223.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 399.1±48.0 °C(Predicted)
• pka: 2.14±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-[(2-chlorophenoxy)methyl]-4-methyl-4H-1,2,4-triazole

3-[(2-chlorophenoxy)methyl]-4-methyl-4H-1,2,4-triazole: A Comprehensive Overview

The compound with CAS No. 1495280-17-5, known as 3-[(2-chlorophenoxy)methyl]-4-methyl-4H-1,2,4-triazole, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of triazoles, which are widely recognized for their versatility in organic synthesis and their role in various chemical reactions. The molecule's structure features a triazole ring system with a substituted phenoxy group and a methyl group at specific positions, making it highly functional and reactive.

Recent studies have highlighted the importance of 3-[(2-chlorophenoxy)methyl]-4-methyl-4H-1,2,4-triazole in the field of agrochemicals. Its ability to act as a fungicide has been extensively researched, particularly in combating plant pathogens such as Fusarium species. The compound's effectiveness in controlling fungal infections has been attributed to its ability to inhibit key enzymes involved in fungal metabolism. This makes it a valuable addition to crop protection strategies, especially in regions where traditional fungicides have shown reduced efficacy due to resistance development.

In addition to its agricultural applications, 3-[(2-chlorophenoxy)methyl]-4-methyl-4H-1,2,4-triazole has also found relevance in medicinal chemistry. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds. For instance, its use as a building block for developing anti-inflammatory agents has shown promising results in preclinical studies. The compound's triazole ring is known to exhibit significant pharmacokinetic properties, making it an attractive candidate for drug design.

The synthesis of 3-[(2-chlorophenoxy)methyl]-4-methyl-4H-1,2,4-triazole involves a series of well-established organic reactions. The process typically begins with the preparation of the phenoxy group followed by its coupling with the triazole core. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. These improvements have not only enhanced the yield but also reduced the overall cost of production.

From an environmental perspective, understanding the fate and behavior of 3-[(2-chlorophenoxy)methyl]-4-methyl-4H-1,2,4-triazole in natural systems is crucial. Studies have shown that the compound undergoes rapid degradation under aerobic conditions due to its susceptibility to microbial action. This characteristic makes it less persistent in the environment compared to other similar compounds, thereby reducing its potential ecological impact.

In conclusion, 3-[(2-chlorophenoxy)methyl]-4-methyl-4H-1,2,4-triazole stands out as a versatile and valuable molecule with applications spanning agriculture and medicine. Its unique structure and reactivity continue to inspire researchers to explore new avenues for its utilization. As advancements in synthetic methods and understanding of its biological effects progress further, this compound is poised to play an even greater role in various industries.